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Compound of Interest

Compound Name: TS 155-2

cat. No.: B10769676

Following a comprehensive search of available scientific literature and public databases, we
were unable to locate any significant body of neuroscience research pertaining to a molecule or
compound designated as "TS 155-2". The search did not yield specific data on its mechanism
of action, preclinical or clinical studies in neurological disorders, associated signaling pathways,
or established experimental protocols.

It is possible that "TS 155-2" may be an internal compound name not yet disclosed in public
research, a misnomer, or a highly niche area of investigation with limited published data.

Notably, the search results frequently referenced microRNA-155 (miR-155), a distinct and well-
studied non-coding RNA molecule. It is crucial to differentiate between the user-specified "TS
155-2" and "miR-155," as they are fundamentally different entities.

Information Regarding microRNA-155 (miR-155)

In contrast to the lack of information on "TS 155-2," miR-155 is extensively documented in
scientific literature, including its role in the central nervous system and various diseases. Here
Is a brief overview based on the search findings:

Role in Neuroinflammation and Autoimmune Diseases:

e miR-155 has been implicated in modulating inflammatory responses within the central
nervous system.[1][2]
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» Studies have shown its involvement in the pathogenesis of experimental autoimmune
encephalomyelitis (EAE), an animal model for multiple sclerosis.[2] Dysregulation of miR-155
is associated with altered T-cell responses, suggesting it as a potential therapeutic target.[2]

o Elevated levels of miR-155 have been observed in brain lesions of multiple sclerosis
patients.[1]

Signaling Pathways:

e miR-155 is known to regulate the expression of the suppressor of cytokine signaling 1
(SOCS1) gene. By inhibiting SOCS1, miR-155 can influence the activation of the STAT3 and
STATS5 signaling pathways, which are crucial for the differentiation of T helper cells like Th17
and regulatory T cells (Tregs).

« In the context of B-cell malignancies, miR-155 has been shown to target SMAD5, a
component of the TGF-[3 signaling pathway.

Due to the absence of specific and verifiable information for "TS 155-2" in the context of
neuroscience research, we are unable to provide the requested detailed Application Notes,
Protocols, quantitative data tables, or Graphviz diagrams as per the core requirements of your
request.

We recommend verifying the designation "TS 155-2" and providing any additional available
information, such as its chemical class, biological target, or any preliminary research abstracts,
which may aid in a more targeted and successful search. Should you be interested in the role
of miR-155 in neuroscience, a detailed report on that topic can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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